Cas no 14417-88-0 (Melinamide)

• Product Name: Melinamide
• CAS No: 14417-88-0
• MF: C₂₆H₄₁NO
• MW: 383.609847784042
• CID: 142017
• PubChem ID: 20054967
• Update Time: 2025-05-28

Melinamide Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienamide,N-(1-phenylethyl)-, (9Z,12Z)-
• (9E,12E)-N-(1-phenylethyl)octadeca-9,12-dienamide
• Melinamide
• AC 223
• DL-N-(α-Methylbenzyl)linoleamide
• DL-a-Methylbenzyl linoleamide
• N-(a-Methylbenzyl)linoleamide
• N-(2-methylbenzyl)linoleamide
• N-(α-Methylbenzyl)linoleamide
• DL-N-(a-Methylbenzyl)linoleamide
• N-(DL-a-Methylbenzyl) linoleamide
• Linoleamide, N-(a-methylbenzyl)- (8CI)
• (9Z,12Z)-N-(1-Phenylethyl)-9,12-octadecadienamide
• MBLA
• Melinamida
• MELINAMIDE [MI]
• Melinamide [INN:JAN]
• MELINAMIDE [INN]
• DL-N-(.ALPHA.-METHYLBENZYL)LINOLEAMIDE
• Melinamida [INN-Spanish]
• Melinamidum
• CS-6644
• N-(.ALPHA.-METHYLBENZYL)LINOLEAMIDE
• MELINAMIDE [WHO-DD]
• MALINAMIDE
• UNII-JJ07049A84
• Melinamidum [INN-Latin]
• EX-A2458
• Linoleamide, N-(.alpha.-methylbenzyl)-
• MELINAMIDE [MART.]
• N-(alpha-Methylbenzyl)linoleamide
• N-(alpha-Methylbenzyl)linolamid
• AC-36078
• AC-223
• Tox21_113286
• 14417-88-0
• 9,12-Octadecadienamide, N-(1-phenylethyl)-, (9Z,12Z)-
• CAS-14417-88-0
• N-(a-methylbenzyl) linoleamide
• NCGC00182997-01
• MELINAMIDE [JAN]
• 9,12-Octadecadienamide, N-(1-phenylethyl)-, (Z,Z)-
• HY-101722
• AKOS040742114
• CHEBI:31814
• DTXCID6028735
• JJ07049A84
• Linoleamide, N-(alpha-methylbenzyl)-
• N-(DL-.ALPHA.-METHYLBENZYL) LINOLEAMIDE
• (Z,Z)-N-(1-Phenylethyl)-9,12-octadecadienamide
• D01202
• Melinamide (JAN)
• CHEMBL64379
• DTXSID9048809
• Artes (TN)
• DL-.ALPHA.-METHYLBENZYL LINOLEAMIDE
• SCHEMBL20354
• (9Z,12Z)-N-(1-phenylethyl)octadeca-9,12-dienamide
• MS-26308
• Q27281525
• G13041
• DA-75404
• GLXC-10692

• Inchi： 1S/C26H41NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(28)27-24(2)25-21-18-17-19-22-25/h7-8,10-11,17-19,21-22,24H,3-6,9,12-16,20,23H2,1-2H3,(H,27,28)/b8-7-,11-10-
• InChI Key： RWIUTHWKQHRQNP-NQLNTKRDSA-N
• SMILES： O=C(CCCCCCC/C=C\C/C=C\CCCCC)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 383.319
• Monoisotopic Mass: 383.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 8.2

Experimental Properties

• Color/Form: Solid
• Density: 0.928
• Melting Point: <4°
• Boiling Point: bp0.03 200-215°; bp0.07 200-204°
• Flash Point: 333.3°C
• Refractive Index: nD23 1.5050; nD30 1.4863
• LogP: 8.06820
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Melinamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines